delta5,24-Lanostadien-3beta-ol

• CAS No.: 121108-99-4
• Molecular Formula: C30H50O
• Molecular Weight: 426.7 g/mol
• IUPAC Name: (3S,8R,9S,10R,13R,14S,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,7,8,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C30H50O/c1-20(2)10-9-11-21(3)22-14-18-30(8)24-12-13-25-27(4,5)26(31)16-17-28(25,6)23(24)15-19-29(22,30)7/h10,13,21-24,26,31H,9,11-12,14-19H2,1-8H3/t21-,22-,23+,24-,26+,28-,29-,30+/m1/s1
• InChI Key: JPIRLIZZOSSGHC-VYDJUYQOSA-N
• SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC3C2CC=C4C3(CCC(C4(C)C)O)C)C)C
• Isomeric SMILES: C[C@H](CCC=C(C)C)[C@H]1CC[C@@]2([C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C
• Synonyms: 19(10--9 beta)abeo-lanosta-5(6),24-dien-3 beta-ol; cucurbita-5,24-dien-3-ol

Description

delta5,24-Lanostadien-3beta-ol is a lanostane-type triterpenoid characterized by a tetracyclic structure with double bonds at positions Δ5 and Δ24 and a hydroxyl group at the 3β position. This compound belongs to the broader class of sterols and triterpenes, which are widely distributed in plants, fungi, and marine organisms. Its low solubility in water and weak acidic properties (pKa ~15–16) are consistent with other lanostane derivatives, which are typically hydrophobic due to their large carbon skeletons .

Comparison with Similar Compounds

Structural Differences and Functional Groups

The following table highlights key structural and functional differences between delta5,24-Lanostadien-3beta-ol and analogous compounds:

Compound Name	Double Bonds	Substituents	Molecular Formula	Solubility	Biological Role
This compound	Δ5, Δ24	3β-OH, no methyl at C-24	C30H50O	Practically insoluble	Potential biomarker in food
24-methyl-lanost-9(11)-en-3β-ol	Δ9(11)	3β-OH, 24-methyl	C31H52O	Practically insoluble	Biomarker for butter, cucumber
Lanosterol	Δ8, Δ24	3β-OH, 24-methyl	C30H50O	Insoluble in water	Cholesterol biosynthesis precursor

Key Observations :

• Double Bond Positions: The Δ5 and Δ24 configuration in this compound distinguishes it from 24-methyl-lanost-9(11)-en-3β-ol (Δ9(11)) and lanosterol (Δ8, Δ24). These differences influence metabolic pathways; for example, Δ5 compounds are intermediates in steroidogenesis .